
optimizing sodium citrate concentration for
desired gold nanoparticle size

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Gold;sodium

Cat. No.: B15460665 Get Quote

Technical Support Center: Gold Nanoparticle
Synthesis
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working on

the synthesis of gold nanoparticles (AuNPs) via the Turkevich method. The focus is on

optimizing the sodium citrate concentration to achieve the desired nanoparticle size.

Frequently Asked Questions (FAQs)
Q1: How does sodium citrate concentration influence the size of gold nanoparticles in the

Turkevich method?

A1: In the Turkevich method, sodium citrate acts as both a reducing agent and a capping

agent.[1][2] The concentration of sodium citrate, particularly the molar ratio of sodium citrate to

chloroauric acid (HAuCl₄), is a critical parameter for controlling the final size of the AuNPs.[3]

Generally, a higher concentration of sodium citrate leads to the formation of smaller

nanoparticles due to a faster nucleation rate.[4] Conversely, decreasing the molar ratio of

citrate to gold results in larger nanoparticles.[3]

Q2: What is the underlying mechanism for this size control?
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A2: The synthesis of AuNPs via the Turkevich method follows a seed-mediated growth

mechanism.[5] Initially, the reduction of gold ions by citrate leads to the formation of small gold

seed particles. The remaining gold ions in the solution then deposit onto the surface of these

existing seeds, causing them to grow. The concentration of citrate influences the initial number

of seed particles formed. A higher citrate concentration results in a larger number of initial

seeds. With the total amount of gold precursor being constant, the gold is distributed among a

greater number of particles, leading to a smaller final particle size.[5]

Q3: What is the typical size range of gold nanoparticles that can be synthesized by tuning the

sodium citrate concentration?

A3: By adjusting the molar ratio of sodium citrate to chloroauric acid, AuNPs with diameters

ranging from approximately 10 nm to 150 nm can be synthesized.[1][3] However, it is important

to note that for particles larger than 30-40 nm, the monodispersity may decrease, and the

shape may become less spherical.[1][3]

Q4: Are there other experimental parameters that can affect the size of the synthesized gold

nanoparticles?

A4: Yes, several other factors can influence the final size and size distribution of the AuNPs:

Temperature: Reaction temperature can affect the kinetics of the reaction. Generally, higher

temperatures lead to smaller nanoparticles.[6] However, the effect of temperature can also

depend on the citrate to gold molar ratio.[3]

pH: The pH of the reaction solution can impact the rate of reduction and stabilization, thereby

affecting the size and distribution of the nanoparticles.[4][7]

Order of reagent addition: Some studies have shown that reversing the order of addition (i.e.,

adding chloroauric acid to a boiling solution of sodium citrate, a "reversed Turkevich"

method) can also be used to control nanoparticle size and may result in better

monodispersity for larger particles.[1][8]

Troubleshooting Guide
Problem 1: The synthesized gold nanoparticles are larger than the expected size.
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Possible Cause: The molar ratio of sodium citrate to chloroauric acid was too low.

Solution: Increase the concentration of the sodium citrate solution used in the synthesis.

Carefully recalculate the molar ratios to ensure you are in the desired range for the target

nanoparticle size.

Problem 2: The gold nanoparticle solution is purple or blue instead of the expected ruby red.

Possible Cause: This color indicates the presence of larger, aggregated, or non-spherical

nanoparticles. The particles may have aggregated due to insufficient stabilization.

Solution:

Ensure the glassware used is scrupulously clean. Contaminants can interfere with the

nucleation and stabilization process.

Verify the quality of the reagents, especially the sodium citrate, as it also acts as the

stabilizing agent.

Check the stirring rate during the reaction. Vigorous and consistent stirring is crucial for

uniform particle formation.

Problem 3: The size distribution of the synthesized nanoparticles is very broad (polydisperse).

Possible Cause: This can be caused by several factors, including inhomogeneous

nucleation, secondary nucleation, or particle aggregation. Synthesizing larger nanoparticles

(above 30 nm) using the standard Turkevich method can often lead to increased

polydispersity.[3]

Solution:

Ensure a rapid and uniform addition of the sodium citrate solution to the boiling chloroauric

acid solution to promote a single, uniform nucleation event.

Maintain a constant and uniform temperature throughout the reaction.

For larger nanoparticles with narrow size distribution, consider using a seed-mediated

growth approach or the "reversed Turkevich" method.[1][8]
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Problem 4: The reaction fails to produce nanoparticles, and the solution remains a pale yellow

color.

Possible Cause: The reduction of the gold precursor did not occur. This could be due to

issues with the reducing agent or the reaction conditions.

Solution:

Prepare a fresh solution of sodium citrate. Sodium citrate solutions can degrade over time.

Ensure the reaction is brought to a vigorous boil before the addition of the citrate solution.

The temperature is critical for the reduction to proceed.

Verify the concentration of the chloroauric acid solution.

Data Presentation
The following table summarizes the effect of the molar ratio of sodium citrate to chloroauric acid

on the resulting gold nanoparticle size, based on data from various studies.

Molar Ratio (Sodium
Citrate : HAuCl₄)

Resulting AuNP Diameter
(nm)

Reference

4 : 1 ~10 - 20 [3]

2.8 : 1 ~15 [3]

2.5 : 1 ~20 - 30 [3]

1.5 : 1 ~50 [3]

0.5 : 1 up to 150 [3]

3.5 : 1 (Reversed Method) ~51 [8]

5.0 : 1 (Reversed Method) ~35 [8]

10.0 : 1 (Reversed Method) ~18 [8]

15.0 : 1 (Reversed Method) ~12 [8]
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Note: The exact size can vary depending on other experimental conditions such as

temperature, pH, and the specific protocol followed.

Experimental Protocols
Standard Turkevich Method for Synthesis of ~20 nm Gold Nanoparticles

This protocol is a standard and widely used method for synthesizing monodisperse gold

nanoparticles.

Materials:

Hydrogen tetrachloroaurate (III) trihydrate (HAuCl₄·3H₂O)

Trisodium citrate dihydrate (Na₃C₆H₅O₇·2H₂O)

Deionized water (18.2 MΩ·cm)

Glassware (Erlenmeyer flask, graduated cylinders, beakers)

Stirring hotplate and magnetic stir bar

Condenser

Procedure:

Preparation of Solutions:

Prepare a 1.0 mM solution of HAuCl₄ by dissolving the appropriate amount of

HAuCl₄·3H₂O in deionized water. For example, to make 100 mL, dissolve 0.0394 g of

HAuCl₄·3H₂O in 100 mL of deionized water.

Prepare a 1% (w/v) solution of trisodium citrate by dissolving 1.0 g of trisodium citrate

dihydrate in 100 mL of deionized water. This corresponds to approximately 34 mM.

Reaction Setup:
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Thoroughly clean all glassware with aqua regia (a mixture of nitric acid and hydrochloric

acid in a 1:3 molar ratio) and rinse extensively with deionized water.

Place 20 mL of the 1.0 mM HAuCl₄ solution into a 50 mL Erlenmeyer flask containing a

magnetic stir bar.

Set up the flask on a stirring hotplate and attach a condenser to the top of the flask to

prevent evaporation of the solvent.

Synthesis:

Heat the HAuCl₄ solution to a rolling boil while stirring vigorously.

Once the solution is boiling, quickly add 2 mL of the 1% trisodium citrate solution to the

flask.

Observe the color change of the solution. It will typically progress from a pale yellow to

colorless, then to a grayish-blue, and finally to a deep ruby red, which indicates the

formation of gold nanoparticles.[9]

Continue heating and stirring the solution for an additional 10-15 minutes after the color

change is complete to ensure the reaction has gone to completion.

Cooling and Storage:

Remove the flask from the heat and allow it to cool to room temperature while continuing

to stir.

Store the resulting colloidal gold solution in a clean, dark glass bottle at 4°C for long-term

stability.

Visualizations
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Caption: Experimental workflow for gold nanoparticle synthesis via the Turkevich method.
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Caption: Relationship between sodium citrate concentration and final nanoparticle size.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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